Cas no 94139-21-6 (Sucrose pentalaurate)

• Product Name: Sucrose pentalaurate
• CAS No: 94139-21-6
• MF: C₇₂H₁₃₂O₁₆
• MW: 1253.8089056015
• CID: 818398
• PubChem ID: 44149645
• Update Time: 2025-04-19

Sucrose pentalaurate Chemical and Physical Properties

Names and Identifiers

• Sucrose pentalaurate
• [(2R,3R,4S,5S)-3,4-di(dodecanoyloxy)-5-[(2R,3R,4S,5S,6R)-3-dodecanoyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-(dodecanoyloxymethyl)oxolan-2-yl]methyl dodecanoate
• EINECS 303-036-8
• 94139-21-6
• DTXSID00240803

• Inchi： 1S/C72H132O16/c1-6-11-16-21-26-31-36-41-46-51-61(74)81-57-60-68(84-63(76)53-48-43-38-33-28-23-18-13-8-3)70(86-65(78)55-50-45-40-35-30-25-20-15-10-5)72(87-60,58-82-62(75)52-47-42-37-32-27-22-17-12-7-2)88-71-69(67(80)66(79)59(56-73)83-71)85-64(77)54-49-44-39-34-29-24-19-14-9-4/h59-60,66-71,73,79-80H,6-58H2,1-5H3/t59-,60-,66-,67+,68-,69-,70+,71-,72+/m1/s1
• InChI Key： HKUQYGCLGSOOKR-ASBBTYHDSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1252.952
• Monoisotopic Mass: 1252.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 88
• Rotatable Bond Count: 65
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220A^2
• XLogP3: 23.7

Experimental Properties

• Density: 1.06
• Boiling Point: 1038.9°Cat760mmHg
• Flash Point: 249.1°C
• Refractive Index: 1.505